Cas no 1338662-90-0 (4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole
• CAS No: 1338662-90-0
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• MDL: MFCD23697104
• CID: 5573102
• PubChem ID: 56769517
• Update Time: 2025-07-18

4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-

• MDL： MFCD23697104
• Inchi： 1S/C11H12ClN3O/c1-8-11(7-12)13-14-15(8)9-3-5-10(16-2)6-4-9/h3-6H,7H2,1-2H3
• InChI Key： SNESMIXAAQPROO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C)=C(CCl)N=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 402.2±55.0 °C(Predicted)
• pka: -0.99±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole

4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole: A Promising Compound in Medicinal Chemistry

CAS No. 1338662-90-0 represents a novel synthetic molecule with a unique structural framework that combines aromatic and heterocyclic moieties. This compound, known as 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole, has attracted significant attention in recent years due to its potential applications in pharmaceutical research. The molecular architecture of this compound is characterized by a triazole ring, which is a common structural element in many bioactive molecules, coupled with substituents that enhance its pharmacological properties. The 4-methoxyphenyl group and the 5-methyl substituent play critical roles in modulating the compound's biological activity, while the chloromethyl functionality contributes to its reactivity and potential for further chemical modifications.

Recent studies have highlighted the importance of 1H-1,2,3-triazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The 4-(chloromethyl) group is known to participate in various chemical reactions, enabling the formation of new biological targets through conjugation with other functional groups. This property makes the compound a versatile scaffold for the design of multifunctional drugs. The 4-methoxyphenyl substituent, on the other hand, is associated with enhanced solubility and metabolic stability, which are crucial factors in the development of orally bioavailable pharmaceuticals. These structural features collectively contribute to the compound's potential as a lead molecule in the discovery of novel therapeutic agents.

The synthesis of 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole has been optimized using modern organic methodologies, with a focus on high-yield and environmentally friendly protocols. Recent advances in catalytic asymmetric synthesis have enabled the precise construction of the triazole ring, ensuring stereochemical control that is essential for biological activity. The 5-methyl group is incorporated through a selective alkylation reaction, which minimizes side reactions and ensures the purity of the final product. These synthetic strategies align with current trends in green chemistry, emphasizing sustainability in pharmaceutical manufacturing.

In the context of medicinal chemistry, the 1H-1,2,3-triazole core is often modified to enhance its interactions with biological targets. The 4-methoxyphenyl group, for instance, can act as a hydrogen bond donor or acceptor, facilitating interactions with enzymes or receptors involved in disease pathways. The chloromethyl functionality provides a reactive site for further functionalization, allowing the development of prodrugs or conjugates with improved pharmacokinetic profiles. These modifications are critical for tailoring the compound's properties to specific therapeutic applications.

Recent research has demonstrated that 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole exhibits promising biological activities, particularly in the treatment of inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound shows significant anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammation. The 4-methoxyphenyl group was found to enhance the compound's ability to bind to the NF-κB complex, thereby modulating the inflammatory response. These findings suggest that the compound could be a valuable candidate for the development of new anti-inflammatory drugs.

Additionally, the 5-methyl substituent has been shown to improve the compound's metabolic stability, reducing its susceptibility to enzymatic degradation. This property is particularly important for drugs that require prolonged therapeutic effects. The 1H-1,2,3-triazole ring, with its rigid structure and multiple hydrogen bonding sites, further contributes to the compound's stability and selectivity for biological targets. These characteristics make the compound a strong candidate for further preclinical development.

The chloromethyl functionality of the compound is also of interest in the design of targeted drug delivery systems. By conjugating this group with targeting ligands, researchers can develop drugs that selectively accumulate in diseased tissues, such as tumor sites. This approach minimizes systemic toxicity and enhances the therapeutic index of the compound. The 4-methoxyphenyl group can serve as a linker for these targeting ligands, enabling the creation of multifunctional drugs with enhanced specificity.

From a synthetic perspective, the preparation of 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole has been achieved through a series of well-defined steps, including the formation of the triazole ring and the introduction of the methyl and methoxy substituents. The use of microwave-assisted synthesis and solid-phase peptide synthesis techniques has significantly improved the efficiency and scalability of the process. These advancements align with the growing demand for rapid and cost-effective methods in pharmaceutical research.

Moreover, the 1H-1,2,3-triazole core has been extensively studied for its potential in drug design, particularly in the development of antitumor agents. The 4-methoxyphenyl group is believed to enhance the compound's ability to interact with DNA or proteins involved in cell proliferation, while the 5-methyl substituent improves its metabolic stability. These properties make the compound a promising candidate for further exploration in oncology.

Recent computational studies have also provided insights into the molecular interactions of 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole with biological targets. Molecular docking simulations have shown that the compound can effectively bind to various receptors and enzymes, suggesting its potential for a wide range of therapeutic applications. These findings support the hypothesis that the compound could be a versatile scaffold for the development of new drugs targeting multiple disease pathways.

In conclusion, 4-(chloromethyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole represents a promising molecule in medicinal chemistry, with a unique structural framework that combines aromatic and heterocyclic elements. Its potential applications in pharmaceutical research, particularly in the treatment of inflammatory and oncological diseases, highlight its significance as a lead compound. Ongoing studies are expected to further elucidate its biological activities and expand its potential therapeutic uses.